Cas no 16222-42-7 (1-Methoxy-2-(trifluoromethyl)benzene)

• Product Name: 1-Methoxy-2-(trifluoromethyl)benzene
• CAS No: 16222-42-7
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 87665
• Update Time: 2024-11-01

1-Methoxy-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butoxy)-2-(trifluoromethyl)benzene
• 1-METHOXY-2-(TRIFLUOROMETHYL)BENZENE
• 2-METHOXYBENZOTRIFLUORIDE
• 2-(TRIFLUOROMETHYL)ANISOLE
• Benzene, 1-(1,1-dimethylethoxy)-2-(trifluoromethyl)-
• 1-Methoxy-2-(trifluoromethyl)benzene

• MDL： MFCD26940323
• Inchi： 1S/C11H13F3O/c1-10(2,3)15-9-7-5-4-6-8(9)11(12,13)14/h4-7H,1-3H3
• InChI Key： MTFDNOVBCVEBDH-UHFFFAOYSA-N
• SMILES： C1(OC(C)(C)C)=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 176.04500
• Monoisotopic Mass: 176.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.198
• Boiling Point: 172.5 °C at 760 mmHg
• Flash Point: 172.5 °C at 760 mmHg
• PSA: 9.23000
• LogP: 2.71400
• Solubility: Not determined

1-Methoxy-2-(trifluoromethyl)benzene Security Information

• Hazardous Material transportation number：UN1993
• Hazardous Material Identification：
• Packing Group：III
• Packing Group：III
• HazardClass：3
• PackingGroup：III